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Compound of Interest

Compound Name: 3,5-Dichlorophenyl thioethanol

Cat. No.: B021172

Technical Guide: Physicochemical Properties of
3,5-Dichlorophenyl Thioethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichlorophenyl thioethanol (CAS No. 101079-86-1) is an organic compound featuring a
dichlorinated phenyl ring linked to an ethanol group via a thioether bond.[1][2] Its structure
suggests potential applications in organic synthesis and as a scaffold in the development of
bioactive molecules.[1] This technical guide provides a summary of its known physical
properties and outlines general experimental protocols for their determination. Additionally, a
generalized workflow for assessing the potential antifungal activity of such a compound is
presented, a property noted for related dichlorophenyl derivatives.[3][4][5]

Physicochemical Data

The available physical and chemical properties for 3,5-Dichlorophenyl thioethanol are
summarized in the table below. It is important to note that an experimentally determined melting
point is not readily available in the public domain. The provided pKa is a predicted value.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b021172?utm_src=pdf-interest
https://www.benchchem.com/product/b021172?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-5-dichlorophenyl-thioethanol-dic304459.html
https://www.sigmaaldrich.com/HK/zh/search/thioethanol?focus=products&page=1&perpage=30&sort=relevance&term=thioethanol&type=product
https://www.guidechem.com/encyclopedia/3-5-dichlorophenyl-thioethanol-dic304459.html
https://academic.oup.com/bbb/article/46/11/2755/5969411
https://scijournals.onlinelibrary.wiley.com/doi/10.1002/ps.8266
https://pubmed.ncbi.nlm.nih.gov/19489624/
https://www.benchchem.com/product/b021172?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-5-dichlorophenyl-thioethanol-dic304459.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 101079-86-1 [11[2]
Molecular Formula CsHsCIl20S [1][6]
Molecular Weight 223.12 g/mol [2]
Appearance White to colorless solid [1]

Boiling Point 330.8 °C at 760 mmHg [6][7]

Flash Point 153.9 °C [6]

pKa (Predicted) 14.25 +0.10 [1]

Melting Point Data not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3,5-
Dichlorophenyl thioethanol are not specifically published. However, standard methodologies
for organic compounds of this nature are well-established.

Melting Point Determination (General Protocol)

The melting point of a solid organic compound is a key indicator of its purity.[8] A sharp melting
range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to
depress and broaden the melting range.[8] The capillary method is a standard technique.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Glass capillary tubes (sealed at one end)

Thermometer

Sample of the solid compound

Procedure:
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» A small amount of the finely powdered dry sample is packed into the closed end of a glass
capillary tube to a height of 2-3 mm.[10]

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a
calibrated thermometer.[9]

o The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first droplet of liquid appears is recorded as the beginning of
the melting range.[10]

e The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range.[10]

Boiling Point Determination (General Protocol)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11] Several methods can be employed for its determination,
including the Thiele tube method, which is suitable for small sample volumes.[12]

Apparatus:

o Thiele tube or similar heating bath[12]
e Small test tube[12]

o Capillary tube (sealed at one end)[13]
e Thermometer[12]

» Heating oil

e Sample of the liquid compound
Procedure:

o A few milliliters of the liquid sample are placed in a small test tube.[12]
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o Acapillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end submerged in the liquid.[13]

e The test tube assembly is attached to a thermometer and placed in a Thiele tube containing
heating oil.[12]

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.[13]

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the liquid has reached its boiling point.[14]

e The heat source is removed, and the apparatus is allowed to cool.[12]

e The temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube is recorded as the boiling point of the sample.[13][14]

Logical Workflow Visualization

Given that dichlorophenyl derivatives have been investigated for their antifungal properties, a
logical workflow for the preliminary screening and characterization of the antifungal activity of a
compound like 3,5-Dichlorophenyl thioethanol is presented below.[3][4][5] This diagram
illustrates a generalized experimental approach.
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Caption: Generalized workflow for antifungal activity screening and mechanism of action

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [guidechem.com]

e 2. Thioethanol | Sigma-Aldrich [sigmaaldrich.com]

e 3. academic.oup.com [academic.oup.com]

¢ 4. scijournals.onlinelibrary.wiley.com [scijournals.onlinelibrary.wiley.com]

¢ 5. Global antifungal profile optimization of chlorophenyl derivatives against Botrytis cinerea
and Colletotrichum gloeosporioides - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Page loading... [guidechem.com]

e 7. molbase.com [molbase.com]

e 8. SSERC | Melting point determination [sserc.org.uk]
e 9. thinksrs.com [thinksrs.com]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 12. chem.libretexts.org [chem.libretexts.org]
e 13. Video: Boiling Points - Concept [jove.com]
e 14. uomus.edu.ig [luomus.edu.iq]

« To cite this document: BenchChem. [Physical properties of "3,5-Dichlorophenyl thioethanol"
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021172#physical-properties-of-3-5-dichlorophenyl-
thioethanol-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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